Cas no 91945-51-6 (3-(3-bromopropyl)-5-methyl-1,2-oxazole)

• Product Name: 3-(3-bromopropyl)-5-methyl-1,2-oxazole
• CAS No: 91945-51-6
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• CID: 4320739
• PubChem ID: 13316975
• Update Time: 2025-10-25

3-(3-bromopropyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(3-bromopropyl)-5-methyl-
• 3-(3-bromopropyl)-5-methyl-1,2-oxazole
• 5-methyl-3-(3-bromopropyl)isoxazole
• SCHEMBL9666153
• IZBRALONPKKCRS-UHFFFAOYSA-N
• 91945-51-6
• EN300-1894832

• Inchi： 1S/C7H10BrNO/c1-6-5-7(9-10-6)3-2-4-8/h5H,2-4H2,1H3
• InChI Key： IZBRALONPKKCRS-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C)ON=1

Computed Properties

• Exact Mass: 202.99458Da
• Monoisotopic Mass: 202.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromopropyl)-5-methyl-1,2-oxazole

Recent Advances in the Study of 3-(3-Bromopropyl)-5-methyl-1,2-oxazole (CAS: 91945-51-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-bromopropyl)-5-methyl-1,2-oxazole (CAS: 91945-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a bromopropyl side chain and a methyl-substituted oxazole ring, has been explored as a versatile intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its role in modulating various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-(3-bromopropyl)-5-methyl-1,2-oxazole as a key building block in the development of novel kinase inhibitors. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's interactions with ATP-binding sites of target kinases, demonstrating its efficacy in preclinical models of cancer. The study reported a significant reduction in tumor growth upon administration of derivatives of this compound, suggesting its potential as a lead candidate for further development.

In addition to its applications in oncology, recent research has explored the compound's utility in antimicrobial drug development. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of analogs of 3-(3-bromopropyl)-5-methyl-1,2-oxazole with enhanced antibacterial activity against multidrug-resistant strains. The study emphasized the importance of the bromopropyl moiety in facilitating interactions with bacterial cell membranes, thereby improving the compounds' permeability and efficacy.

Another notable advancement involves the use of 3-(3-bromopropyl)-5-methyl-1,2-oxazole in the design of fluorescent probes for bioimaging. Researchers have leveraged its reactive bromine atom to conjugate with various fluorophores, enabling the visualization of cellular processes in real-time. This application, highlighted in a 2023 ACS Chemical Biology publication, underscores the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Future research directions may include computational modeling to predict off-target effects and the exploration of novel synthetic routes to improve yield and purity. Overall, 3-(3-bromopropyl)-5-methyl-1,2-oxazole continues to be a valuable tool in the chemical biology and pharmaceutical toolkit, with its full potential yet to be realized.